![molecular formula C12H17N5O2S B6436184 N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamide CAS No. 2549001-43-4](/img/structure/B6436184.png)
N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamide
Overview
Description
N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamide, also known as N-cyano-4-piperidin-2-ylmethylsulfonamide, is a small molecule inhibitor that has been used in a variety of scientific research applications. This molecule has a unique chemical structure, which allows it to bind to specific targets and inhibit their activity. N-cyano-4-piperidin-2-ylmethylsulfonamide has been studied for its ability to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and cyclooxygenase-1 (COX-1). It has also been used to study the role of specific proteins in the regulation of cell growth and differentiation.
Scientific Research Applications
N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamideperidin-2-ylmethylsulfonamide has been used in a variety of scientific research applications. It has been used to study the role of specific proteins in the regulation of cell growth and differentiation. It has also been used to study the role of specific enzymes in the regulation of inflammation and pain. In addition, this molecule has been used to study the role of specific enzymes in the regulation of blood pressure and cholesterol levels.
Mechanism of Action
The mechanism of action of N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamideperidin-2-ylmethylsulfonamide is not completely understood. It is believed that this molecule binds to specific targets and inhibits their activity. It has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and cyclooxygenase-1 (COX-1). This inhibition of enzyme activity can lead to decreased inflammation and pain.
Biochemical and Physiological Effects
N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamideperidin-2-ylmethylsulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and cyclooxygenase-1 (COX-1). This inhibition of enzyme activity can lead to decreased inflammation and pain. In addition, this molecule has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. This can lead to decreased inflammation and improved immune system function.
Advantages and Limitations for Lab Experiments
N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamideperidin-2-ylmethylsulfonamide has several advantages and limitations for use in laboratory experiments. One advantage is that it is a small molecule inhibitor, which allows it to bind to specific targets and inhibit their activity. Additionally, it is highly soluble in aqueous solutions, making it easy to prepare and use in experiments. However, this molecule can be toxic in high concentrations, so it is important to use it in appropriate concentrations.
Future Directions
There are several potential future directions for research involving N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamideperidin-2-ylmethylsulfonamide. One potential direction is to study the effects of this molecule on other enzymes and proteins. Additionally, further research could be done to explore the potential therapeutic applications of this molecule, such as its use as an anti-inflammatory or pain reliever. Finally, further research could be done to explore the potential use of this molecule as an inhibitor of other diseases or conditions, such as cancer or cardiovascular disease.
Synthesis Methods
N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamideperidin-2-ylmethylsulfonamide is synthesized using a three-step process. First, piperidine is reacted with 4-cyanopyrimidine in the presence of a base to form the desired product. The second step involves the reaction of the product with methyl methanesulfonate to form the desired N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamideperidin-2-ylmethylsulfonamide. The third step is the purification of the product. This can be done by recrystallization or chromatography.
properties
IUPAC Name |
N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N5O2S/c1-16(20(2,18)19)11-4-7-17(8-5-11)12-14-6-3-10(9-13)15-12/h3,6,11H,4-5,7-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYGWTLQDKOKPNW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCN(CC1)C2=NC=CC(=N2)C#N)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N5O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}-4-(trifluoromethyl)pyrimidine](/img/structure/B6436104.png)
![4-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}-6-ethyl-5-fluoropyrimidine](/img/structure/B6436111.png)
![3-(3-fluorophenyl)-6-({1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrrolidin-3-yl}methoxy)pyridazine](/img/structure/B6436115.png)
![2-[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole](/img/structure/B6436141.png)
![4-[(2-cyclopropyl-6-methylpyrimidin-4-yl)amino]benzamide](/img/structure/B6436148.png)
![N-methyl-N-(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)acetamide](/img/structure/B6436153.png)
![N-{4-[(2-cyclopropyl-6-methylpyrimidin-4-yl)amino]phenyl}acetamide](/img/structure/B6436157.png)
![N-[1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide](/img/structure/B6436159.png)
![N-[1-(4-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide](/img/structure/B6436163.png)
![N-[1-(4-cyanopyrimidin-2-yl)piperidin-3-yl]-N-methylmethanesulfonamide](/img/structure/B6436177.png)
![5-[4-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-phenyl-2,3-dihydropyridazin-3-one](/img/structure/B6436187.png)
![N-[1-(4-cyanopyrimidin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide](/img/structure/B6436197.png)
![N-methyl-1-phenyl-N-(1-{pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidin-3-yl)methanesulfonamide](/img/structure/B6436198.png)
![N-[1-(6-cyanopyridin-3-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide](/img/structure/B6436200.png)